Benzoic acid, 4-[4-[[2-(4-chlorophenyl)-5,5-dimethyl-1-cyclohexen-1-yl]methyl]-1-piperazinyl]-, ethyl ester

• IUPAC Name: ethyl 4-[4-[[2-(4-chlorophenyl)-5,5-dimethylcyclohexen-1-yl]methyl]piperazin-1-yl]benzoate
• InChI: InChI=1S/C28H35ClN2O2/c1-4-33-27(32)22-7-11-25(12-8-22)31-17-15-30(16-18-31)20-23-19-28(2,3)14-13-26(23)21-5-9-24(29)10-6-21/h5-12H,4,13-20H2,1-3H3
• InChI Key: RALUUCLZSDKDJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2CCN(CC2)CC3=C(CCC(C3)(C)C)C4=CC=C(C=C4)Cl
• Molecular Formula: C28H35ClN2O2
• Molecular Weight: 467.0 g/mol
• CAS No.: 1065604-70-7

Description

Benzoic acid, 4-[4-[[2-(4-chlorophenyl)-5,5-dimethyl-1-cyclohexen-1-yl]methyl]-1-piperazinyl]-, ethyl ester is a complex organic compound with a unique structure that combines several functional groups

Scientific Research Applications

Benzoic acid, 4-[4-[[2-(4-chlorophenyl)-5,5-dimethyl-1-cyclohexen-1-yl]methyl]-1-piperazinyl]-, ethyl ester has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory and analgesic properties.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Safety and Hazards

While specific safety and hazard information for this compound is not available in the search results, general precautions for handling similar organic compounds include avoiding ingestion and inhalation, avoiding dust formation, and storing in a cool, well-ventilated place.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis and potential biological activities. Given the wide range of activities exhibited by similar compounds, it could be of interest in the development of new pharmaceuticals or other biologically active compounds.

Mechanism of Action

Target of Action

It’s known that benzylic compounds often interact with various enzymes and receptors in the body . The specific targets would depend on the exact structure of the compound and its functional groups.

Mode of Action

Benzylic compounds are known to undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound’s structure, which can affect its interaction with its targets.

Biochemical Pathways

The reactions that benzylic compounds undergo, such as free radical bromination, nucleophilic substitution, and oxidation, can potentially affect various biochemical pathways .

Pharmacokinetics

The compound’s predicted properties such as boiling point, density, and pka are provided . These properties can influence the compound’s bioavailability.

Result of Action

The reactions that benzylic compounds undergo can lead to changes in their structure, which can affect their interaction with their targets and potentially lead to various molecular and cellular effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of strong oxidizing agents can potentially react with the compound . Additionally, the compound’s reactions such as free radical bromination, nucleophilic substitution, and oxidation can be influenced by factors such as temperature and the presence of catalysts .

Biochemical Analysis

Biochemical Properties

The compound, Benzoic acid, 4-[4-[[2-(4-chlorophenyl)-5,5-dimethyl-1-cyclohexen-1-yl]methyl]-1-piperazinyl]-, ethyl ester, has been found to exhibit antioxidant and antibacterial properties . The major abundance of this compound was found in the leaf extract of Marsilea minuta .

Cellular Effects

The compound has shown promising antibacterial activities against foodborne pathogenic bacteria, with Pseudomonas aeruginosa being the most susceptible . It has been suggested that the mechanism of action of the phytochemicals in the extract increases oxidative stress in the treated test pathogens .

Molecular Mechanism

The molecular mechanism of this compound involves disruption of the outer membrane of food pathogens . In silico docking analysis showed that the major compound exhibited good affinity towards topoisomerase IV .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzoic acid, 4-[4-[[2-(4-chlorophenyl)-5,5-dimethyl-1-cyclohexen-1-yl]methyl]-1-piperazinyl]-, ethyl ester typically involves multiple steps. One common method involves the reaction of 4-chlorobenzaldehyde with 5,5-dimethyl-1-cyclohexen-1-ylmethanol in the presence of a base to form the corresponding alcohol. This intermediate is then reacted with piperazine to form the piperazinyl derivative. Finally, esterification with benzoic acid and ethanol yields the desired ethyl ester .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Catalysts and solvents are carefully selected to ensure efficient reactions and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

Benzoic acid, 4-[4-[[2-(4-chlorophenyl)-5,5-dimethyl-1-cyclohexen-1-yl]methyl]-1-piperazinyl]-, ethyl ester can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents such as nitric acid (HNO3) for nitration or bromine (Br2) for bromination are typical.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Nitro or halogenated derivatives.

Comparison with Similar Compounds

Similar Compounds

Benzoic acid, ethyl ester: A simpler ester with similar functional groups but lacking the complex structure of the piperazinyl and cyclohexenyl moieties.

Benzoic acid, 4-ethyl-, methyl ester: Another ester derivative with a different substitution pattern on the aromatic ring.

Uniqueness

Benzoic acid, 4-[4-[[2-(4-chlorophenyl)-5,5-dimethyl-1-cyclohexen-1-yl]methyl]-1-piperazinyl]-, ethyl ester is unique due to its combination of functional groups, which confer distinct chemical and biological properties. The presence of the piperazinyl and cyclohexenyl moieties enhances its potential for diverse applications in research and industry .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

reacting 2-(4-chlorophenyl)-5,5-dimethylcyclohex-1-ene-1-carbaldehyde, ethyl 4-piperazin-1-ylbenzoate and sodium triacetoxyborohydride at about 15° C. to about 30° C. and isolating or not isolating the ethyl 4-(4-((2-(4-chlorophenyl)-5,5-dimethylcyclohex-1-en-1-yl)methyl)piperazin-1-yl)benzoate;

Synthesis routes and methods III

Procedure details

reacting 2-(4-chlorophenyl)-5,5-dimethylcyclohex-1-ene-1-carbaldehyde, ethyl 4-piperazin-1-ylbenzoate and a first reducing agent and isolating or not isolating the ethyl 4-(4-((2-(4-chlorophenyl)-5,5-dimethylcyclohex-1-en-1-yl)methyl)piperazin-1-yl)benzoate;

Synthesis routes and methods IV

Procedure details

Scheme 1 shows three synthetic routes used to prepare the aldehyde intermediate (2-(4-chlorophenyl)-5,5-dimethylcyclohex-1-ene-1-carbaldehyde) (4) from (2E)-2-(hydroxymethylene)-4,4-dimethylcyclohexanone (1A). The aldehyde intermediate (4) can then be reacted with ethyl 4-(piperazin-1-yl)benzoate (4A) to provide ethyl 4-(4-((2-(4-chlorophenyl)-5,5-dimethylcyclohex-1-en-1-yl)methyl)piperazin-1-yl)benzoate, which is hydrolyzed to provide 4-(4-((2-(4-chlorophenyl)-5,5-dimethylcyclohex-1-en-1-yl)methyl)piperazin-1-yl)benzoic acid (6).